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Compound of Interest

Compound Name: 2,3-Dimethylanisole

Cat. No.: B146749

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety profile and handling requirements of chemical reagents is paramount. This guide
provides a comprehensive overview of the safety data and handling precautions for 2,3-
Dimethylanisole (CAS No. 2944-49-2), a common reagent in organic synthesis.

Section 1: Chemical and Physical Properties

A summary of the key physical and chemical properties of 2,3-Dimethylanisole is presented
below. These properties are essential for understanding its behavior under various laboratory

conditions.

Property Value Source
Molecular Formula CoH120 [1112][3]
Molecular Weight 136.19 g/mol [1]4]
Appearance Light yellow liquid [2]
Boiling Point 195 °C (lit.) [4]
Melting Point 29 °C (lit.) [4]
Density 0.984 g/mL at 25 °C (lit.) [4]
Flash Point 110 °C (230 °F) - closed cup [4]
Refractive Index n20/D 1.52 (lit.) [4]
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Section 2: GHS Hazard and Safety Information

2,3-Dimethylanisole is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The following tables summarize its
classification and associated precautionary statements.

GHS Classification

Hazard Class Category
Skin Corrosion/Irritation 2
Serious Eye Damage/Eye Irritation 2

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory tract irritation)

Flammable Liquids 4

Sources:[1][4][5][6][7]

Hazard and Precautionary Statements
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Type Code Statement
Hazard H227 Combustible liquid.[2][6]
Causes skin irritation.[1][4][6]
H315
[7]
Causes serious eye irritation.
H319
[11[4][6]1[7]
May cause respirator
H335 o Y _ P Y
irritation.[1][4][6][7]
Keep away from heat, hot
] surfaces, sparks, open flames
Precautionary P210 o
and other ignition sources. No
smoking.[2][6]
Avoid breathing
P261 dust/fume/gas/mist/vapours/sp
ray.[1][6][7]
Wash skin thoroughly after
P264
handling.[1][7]
Use only outdoors or in a well-
pP271 _
ventilated area.[1][2][6][7]
Wear protective
loves/protective clothing/eye
P280 g P gy
protection/face protection.[2][5]
[61[7]
IF ON SKIN: Wash with plenty
P302 + P352
of soap and water.[1][2][5][7]
IF INHALED: Remove person
to fresh air and keep
P304 + P340 )
comfortable for breathing.[1][2]
[7]
P305 + P351 + P338 IF IN EYES: Rinse cautiously

with water for several minutes.
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Remove contact lenses, if
present and easy to do.
Continue rinsing.[1][2][5][7]

Call a POISON CENTER or

pP312 ]
doctor if you feel unwell.[2][7]
If skin irritation occurs: Get
P332 + P313 ) ) )
medical advice/attention.[1][7]
If eye irritation persists: Get
P337 + P313 ) ) )
medical advice/attention.[1][7]
Take off contaminated clothing
P362 + P364 )
and wash it before reuse.[1][2]
Store in a well-ventilated
P403 + P233 place. Keep container tightly
closed.[1][2][7]
P405 Store locked up.[1][7]
Dispose of contents/container
P501 to an approved waste disposal

plant.[2][5][7]

Section 3: Handling and Storage Protocols

Proper handling and storage procedures are critical to ensure safety in the laboratory.

Handling:

Avoid contact with skin and eyes.[2][5]

Do not breathe mist, vapors, or spray.[2][5]

Use only in a well-ventilated area, preferably in a chemical fume hood.[2][5]

Keep away from open flames, hot surfaces, and sources of ignition.[2][5]

Take precautionary measures against static discharges.[2][5]
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e Wash hands thoroughly after handling.[5][7]

Storage:

» Store in a dry, cool, and well-ventilated place.[2][5]

o Keep the container tightly closed.[2][5]

o Keep away from heat, sparks, and flame.[2][5]

e Incompatible materials include strong oxidizing agents.[2][5]

Section 4: Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling 2,3-
Dimethylanisole:

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles. Use face
shield if splashing is possible.[5]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.[2][5]

» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required. For large-scale operations or in emergencies, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[2]

Section 5: Emergency Procedures

First-Aid Measures:

A systematic approach to first aid following exposure is crucial.
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Exposure Type Immediate Action
) Clean mouth with water.
Ingestion Do NOT induce vomiting.

Rinse cautiously with water for several minutes. Attention
Remove contact lenses if present and easy to do.

Eye Contact

Get medical advice/attention

if you feel unwell or if irritation persists.
Skin Contact Wash with plenty o_f soap and yvater.
Remove contaminated clothing.
Inhalation Remove to fresh air.
Keep at rest.

Click to download full resolution via product page

Caption: First-aid procedures for 2,3-Dimethylanisole exposure.

Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position
comfortable for breathing. Call a poison center or doctor if you feel unwell.[2][5]

» Skin Contact: In case of skin contact, wash with plenty of soap and water. If skin irritation
occurs, get medical advice/attention. Take off contaminated clothing and wash it before
reuse.[2][5]

» Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[2][5]

¢ Ingestion: Clean mouth with water. Get medical attention if you feel unwell.[2][5]

Fire-Fighting Measures:
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https://www.benchchem.com/product/b146749?utm_src=pdf-body-img
https://www.benchchem.com/product/b146749?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19992~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:46:22~~2%203-Dimethylanisole~~
https://www.fishersci.com/store/msds?partNumber=AC159995000&productDescription=2+3-DIMETHYLANISOLE+97%25&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19992~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:46:22~~2%203-Dimethylanisole~~
https://www.fishersci.com/store/msds?partNumber=AC159995000&productDescription=2+3-DIMETHYLANISOLE+97%25&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19992~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:46:22~~2%203-Dimethylanisole~~
https://www.fishersci.com/store/msds?partNumber=AC159995000&productDescription=2+3-DIMETHYLANISOLE+97%25&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19992~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:46:22~~2%203-Dimethylanisole~~
https://www.fishersci.com/store/msds?partNumber=AC159995000&productDescription=2+3-DIMETHYLANISOLE+97%25&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical, or foam.[5] Water
spray may be used to cool closed containers.[2]

» Specific Hazards: The substance is a combustible material. Containers may explode when
heated.[2][5]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Accidental Release Measures:

A clear workflow for managing spills is essential to minimize laboratory hazards.
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Remove all sources of ignition.
Ensure adequate ventilation.

Wear appropriate PPE
(gloves, eye protection, etc.).

Contain the spill using inert absorbent material
(e.g., sand, silica gel).

Collect absorbed material into a suitable,
closed container for disposal.

Dispose of contents/container to an
approved waste disposal plant.

Spill Cleaned

Click to download full resolution via product page

Caption: Workflow for responding to a 2,3-Dimethylanisole spill.

« Personal Precautions: Remove all sources of ignition and take precautionary measures
against static discharges. Ensure adequate ventilation.[2][5]

« Environmental Precautions: Prevent the substance from entering drains.
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» Methods for Cleaning Up: Soak up the spill with an inert absorbent material (e.g., sand, silica
gel, acid binder, universal binder, sawdust). Place the absorbed material into a suitable,
closed container for disposal.[2][5]

Section 6: Disposal Considerations

Dispose of the contents and container in accordance with local, regional, national, and
international regulations. The material should be disposed of at an approved waste disposal
plant.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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